Cas no 78249-62-4 (1,4-Butanediamine,N1-(3-aminopropyl)-N1-nitroso-)

• Product Name: 1,4-Butanediamine,N1-(3-aminopropyl)-N1-nitroso-
• CAS No: 78249-62-4
• MF: C₇H₁₈N₄O
• MW: 174.244020938873
• CID: 563470
• PubChem ID: 155809
• Update Time: 2025-04-19

1,4-Butanediamine,N1-(3-aminopropyl)-N1-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1-(3-aminopropyl)-N1-nitroso-
• 1,4-Butanediamine, N-(3-aminopropyl)-N-nitroso-
• N-[4-(3-aminopropylamino)butyl]nitrous amide
• N-nitrosospermidine
• 78249-62-4
• DTXSID90999595
• N-(4-aminobutyl)-N-(3-aminopropyl)nitrous amide

• Inchi： 1S/C7H18N4O/c8-4-1-2-6-11(10-12)7-3-5-9/h1-9H2
• InChI Key： GOYXLDVHFLHAHB-UHFFFAOYSA-N
• SMILES： O=NN(CCCN)CCCCN

Computed Properties

• Exact Mass: 174.148
• Monoisotopic Mass: 174.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 349.1°C at 760 mmHg
• Flash Point: 164.9°C
• Refractive Index: 1.525